BENGHE Foundational & Exploratory

Check Availability & Pricing

Drobuline Hydrochloride (C19H26CINO): A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Drobuline Hydrochloride

Cat. No.: B1662737

For Researchers, Scientists, and Drug Development Professionals

Abstract

Drobuline Hydrochloride is an anti-arrhythmic agent with the molecular formula
C19H26CINO. Primarily classified as a cardiac depressant, its mechanism of action involves
the modulation of ion channels crucial to cardiac electrophysiology. This technical guide
provides a comprehensive overview of the available scientific data on Drobuline
Hydrochloride, including its physicochemical properties, mechanism of action,
pharmacokinetics, and a summary of preclinical efficacy. Detailed experimental methodologies
for key assays are outlined to facilitate further research and development.

Physicochemical Properties

Drobuline Hydrochloride is a white crystalline powder. A summary of its key physicochemical
properties is presented in Table 1.

Property Value Source
Molecular Formula C19H26CINO [1112]
Molecular Weight 319.87 g/mol [11[2]
CAS Number 68162-52-7 [1]
Appearance White crystalline powder [1]
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Mechanism of Action

Drobuline Hydrochloride exerts its anti-arrhythmic effects primarily through the blockade of
voltage-gated sodium (Na+) and potassium (K+) channels in cardiac myocytes. This dual ion
channel inhibition leads to a prolongation of the cardiac action potential duration and a
decrease in the automaticity of cardiac tissue, thereby stabilizing the heart rhythm.

Signaling Pathway

The primary signaling pathway affected by Drobuline Hydrochloride is the regulation of ion
flux across the cardiac cell membrane, which is fundamental to the generation and propagation
of the cardiac action potential. By blocking Na+ channels, Drobuline slows the rapid
depolarization phase (Phase 0) of the action potential. Inhibition of K+ channels delays the
repolarization phase (Phase 3). The combined effect is an increase in the effective refractory
period of cardiac tissue, making it less susceptible to re-entrant arrhythmias.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. youtube.com [youtube.com]

e 2. Mechanisms of Action of Antiarrhythmic Drugs in Ventricular Arrhythmias | Thoracic Key
[thoracickey.com]

 To cite this document: BenchChem. [Drobuline Hydrochloride (C19H26CINO): A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662737#drobuline-hydrochloride-molecular-formula-
c19h26cino]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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